Cas no 71754-19-3 (1-(3-cyanophenyl)-3,3-dimethylurea)

• Product Name: 1-(3-cyanophenyl)-3,3-dimethylurea
• CAS No: 71754-19-3
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD19982495
• CID: 545105
• PubChem ID: 53534950
• Update Time: 2025-04-19

1-(3-cyanophenyl)-3,3-dimethylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N'-(3-cyanophenyl)-N,N-dimethyl-
• 3-(3-cyanophenyl)-1,1-dimethylurea
• 1-(3-cyanophenyl)-3,3-dimethylurea
• SCHEMBL4610082
• AKOS027753201
• 71754-19-3
• CHEMBL2271015
• N'-(3-Cyanophenyl)-N,N-dimethylurea
• EN300-83229
• Z410097646
• ZDWFQUORZLHJSX-UHFFFAOYSA-N
• CS-0292204
• DTXSID20705489

• MDL： MFCD19982495
• Inchi： 1S/C10H11N3O/c1-13(2)10(14)12-9-5-3-4-8(6-9)7-11/h3-6H,1-2H3,(H,12,14)
• InChI Key： ZDWFQUORZLHJSX-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(C#N)C=1)N(C)C

Computed Properties

• Exact Mass: 189.09033
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• PSA: 56.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas